m-Nitrotoluene

• CAS No.: 99-08-1
• Product Name: m-Nitrotoluene
• Molecular Formula: C7H7NO2
• Molecular Weight: 137.14 g/mol
• IUPAC Name: 1-methyl-3-nitrobenzene
• Standard InChI: InChI=1S/C7H7NO2/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3
• Standard InChIKey: QZYHIOPPLUPUJF-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)[N+](=O)[O-]
• Canonical SMILES: CC1=CC(=CC=C1)[N+](=O)[O-]
• Boiling Point: 450.7 °F at 760 mm Hg (NTP, 1992); 232.0 °C; 232 °C at 760 mm Hg; 231.9 °C; 450°F
• Colorform: Yellow liquid [Note: A solid below 59 degrees F]
• Density: 1.1571 at 68 °F (USCG, 1999); 1.1630 at 20 °C/4 °C; 1.16 g/cm³; 1.16
• Flash Point: 223 °F (NTP, 1992); 106 °C; 223 °F (Closed cup); 106 °C c.c.; 223°F
• Melting Point: 59.9 °F (NTP, 1992); 15.5 °C; 16.1 °C; 59°F
• Physical Description: M-nitrotoluene appears as yellow crystals that melt at 59°F to a yellow liquid. Often therefore encountered as a liquid. Flash point 223°F. Boiling point 450°F. Insoluble in water. Toxic by inhalation and ingestion.; YELLOW LIQUID OR YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR.; Yellow liquid with a weak, aromatic odor. [Note: A solid below 59°F.]
• Description: 3-nitrotoluene is a mononitrotoluene carrying a nitro group at position 3.; M-nitrotoluene appears as yellow crystals that melt at 59°F to a yellow liquid. Often therefore encountered as a liquid. Flash point 223°F. Boiling point 450°F. Insoluble in water. Toxic by inhalation and ingestion.
• Shelf Life: /Heat contributes/ ... to instability. /Nitrotoluene/
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.00 M; In water, 500 mg/L at 30 °C; 450 mg/L at 20 °C; Miscible with alcohol and ether; sol in benzene.; Soluble in most organic solvents such as ethanol, benzene, and diethyl ether; Solubility in water, g/100ml at 20 °C: 0.05; 0.05%
• Synonyms: 1-methyl-3-nitrobenzene; 3-mononitrotoluene; 3-nitrotoluene; m-nitrotoluene; meta-nitrotoluene
• Vapor Density: 4.73 (NTP, 1992) (Relative to Air); 4.72 (Air = 1); Relative vapor density (air = 1): 4.73
• Vapor Pressure: 0.1 mm Hg at 68 °F ; 0.25 mm Hg at 86° F; 1.0 mm Hg at 140° F (NTP, 1992); 0.21 mmHg; 0.107 mm Hg at 25 °C; 0.1 mmHg
• PubChem Compound: 7422
• Last Modified: Nov 12 2021